N,N'-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide)

• Molecular Formula: C24H28Cl4N4O2
• Molecular Weight: 546.3 g/mol
• IUPAC Name: 2,5-dichloro-N-[3-[4-[3-[(2,5-dichlorobenzoyl)amino]propyl]piperazin-1-yl]propyl]benzamide
• InChI: InChI=1S/C24H28Cl4N4O2/c25-17-3-5-21(27)19(15-17)23(33)29-7-1-9-31-11-13-32(14-12-31)10-2-8-30-24(34)20-16-18(26)4-6-22(20)28/h3-6,15-16H,1-2,7-14H2,(H,29,33)(H,30,34)
• InChI Key: LHYXDSDSRMJDRK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)C2=C(C=CC(=C2)Cl)Cl)CCCNC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) is a synthetic organic compound characterized by the presence of a piperazine ring linked to two dichlorobenzamide groups via propanediyl chains

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) typically involves the reaction of piperazine with 2,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The dichlorobenzamide groups can participate in nucleophilic substitution reactions, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized benzamide derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its application, such as its antimicrobial or anticancer activity.

Comparison with Similar Compounds

Similar Compounds

• N,N’-(1,4-Piperazinediyldi-3,1-propanediyl)bis(3-cyclohexylpropanamide)
• N,N’-(1,4-Piperazinediyldi-3,1-propanediyl)bis(2-methoxybenzamide)
• N,N’-(1,4-Piperazinediyldi-3,1-propanediyl)bis(2-phenylbutanamide)

Uniqueness

N,N’-(piperazine-1,4-diyldipropane-3,1-diyl)bis(2,5-dichlorobenzamide) is unique due to its specific structural features, such as the presence of dichlorobenzamide groups and the piperazine ring. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.